5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde hydrochloride

• IUPAC Name: 5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde;hydrochloride
• InChI: InChI=1S/C14H19ClN2O2.ClH/c1-16-4-6-17(7-5-16)8-9-19-14-3-2-13(15)10-12(14)11-18;/h2-3,10-11H,4-9H2,1H3;1H
• InChI Key: CQIDIEDBANQQNI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOC2=C(C=C(C=C2)Cl)C=O.Cl
• Molecular Formula: C14H20Cl2N2O2
• Molecular Weight: 319.2 g/mol

Description

5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde hydrochloride, also known as CMEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a drug candidate. CMEB belongs to the class of benzaldehyde derivatives and has been found to exhibit promising biological activities, including anticancer, antifungal, and antibacterial properties.

Mechanism of Action

The exact mechanism of action of 5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde hydrochloride is not fully understood. However, studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. This compound has also been found to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can induce DNA damage in cancer cells, leading to apoptosis. This compound has also been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. In addition, this compound has been found to inhibit the growth of biofilms, which are communities of microorganisms that can cause infections.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde hydrochloride in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for the development of anticancer drugs. However, the use of this compound in lab experiments is limited by its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde hydrochloride. One potential direction is the development of more efficient synthesis methods that can increase the yield of this compound. Another direction is the investigation of the potential of this compound in combination with other drugs for the treatment of cancer. Furthermore, the use of this compound in the treatment of fungal and bacterial infections should be explored further. Finally, the development of more soluble forms of this compound could increase its potential for in vivo use.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a drug candidate. Its promising biological activities against cancer cells, fungi, and bacteria make it a potential candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential in various applications.

Scientific Research Applications

5-chloro-2-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde hydrochloride has been extensively studied for its potential use as a drug candidate. It has been found to exhibit promising biological activities against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been found to possess antifungal and antibacterial properties, making it a potential candidate for the treatment of fungal and bacterial infections.